4-nitro-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]benzamide

• IUPAC Name: 4-nitro-N-[(4-phenyloxan-4-yl)methyl]benzamide
• InChI: InChI=1S/C19H20N2O4/c22-18(15-6-8-17(9-7-15)21(23)24)20-14-19(10-12-25-13-11-19)16-4-2-1-3-5-16/h1-9H,10-14H2,(H,20,22)
• InChI Key: WWPTVZXTXDHVEA-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNC(=O)C2=CC=C(C=C2)[N+](=O)[O-])C3=CC=CC=C3
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol

Description

4-nitro-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]benzamide is a chemical compound that has gained attention in scientific research due to its potential biological and pharmacological properties. This compound is a member of the benzamide family and has a molecular weight of 372.41 g/mol.

Mechanism of Action

The mechanism of action of 4-nitro-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]benzamide is not fully understood. However, studies have suggested that it may act by inhibiting certain enzymes or signaling pathways in cancer cells, bacteria, or inflammatory cells.
Biochemical and Physiological Effects
Studies have shown that 4-nitro-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]benzamide has biochemical and physiological effects on cancer cells, bacteria, and inflammatory cells. It has been found to induce apoptosis in cancer cells, inhibit bacterial growth, and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 4-nitro-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]benzamide in lab experiments is its potential to have multiple biological and pharmacological activities. However, one limitation is the lack of understanding of its mechanism of action, which can hinder further research.

Future Directions

Future research on 4-nitro-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]benzamide can focus on understanding its mechanism of action and identifying its specific targets in cancer cells, bacteria, or inflammatory cells. Further studies can also investigate the potential of this compound as a therapeutic agent for cancer, bacterial infections, and inflammatory diseases. Additionally, research can explore the structure-activity relationship of this compound to develop more potent analogs with improved biological and pharmacological properties.

Synthesis Methods

The synthesis of 4-nitro-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]benzamide can be achieved through a multi-step process. The first step involves the preparation of 4-nitrobenzoyl chloride by reacting 4-nitrobenzoic acid with thionyl chloride. The second step involves the reaction of 4-nitrobenzoyl chloride with 4-phenyltetrahydro-2H-pyran-4-carboxylic acid to form 4-nitro-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]benzamide.

Scientific Research Applications

4-nitro-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]benzamide has been found to have potential biological and pharmacological properties. It has been studied for its anticancer, antimicrobial, and anti-inflammatory activities. Studies have shown that this compound has the ability to inhibit the growth of cancer cells and induce apoptosis in cancer cells. It has also been found to have antimicrobial activity against various bacterial strains and anti-inflammatory activity in animal models.